Cas no 20145-06-6 (2-hydroxy-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide)

• Product name: 2-hydroxy-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide
• CAS No: 20145-06-6
• MF: C₄H₈NO₆P
• MW: 197.0831823349
• CID: 909117
• PubChem ID: 268447

2-hydroxy-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-methyl-5-nitro-1,3,2λ5-dioxaphosphinane 2-oxide
• 2-Hydroxy-5-methyl-5-nitro-1,3,2-dioxaphosphorinan-2-oxid
• 5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-ol 2-oxide
• AC1L6KAJ
• AC1Q6T71
• AG-K-62289
• AR-1G8950
• CTK4E3397
• NSC108630
• 20145-06-6
• DTXSID40296283
• NSC-108630

• Inchi： InChI=1S/C4H8NO6P/c1-4(5(6)7)2-10-12(8,9)11-3-4/h2-3H2,1H3,(H,8,9)
• InChI Key： BBNWVQWEQDOVJL-UHFFFAOYSA-N
• SMILES： CC1(COP(=O)(OC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.00894
• Monoisotopic Mass: 197.00892397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: -1.2

Experimental Properties

• PSA: 98.9